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Introduction
The final and critical stage of solid-phase oligonucleotide synthesis involves the cleavage of the

newly synthesized chain from its solid support and the removal of all protecting groups. This

two-part process, collectively known as deprotection, is paramount to yielding a biologically

active oligonucleotide ready for downstream applications.[1] The process can be broken down

into three primary objectives:

Cleavage: Liberation of the oligonucleotide from the solid support (e.g., Controlled Pore

Glass - CPG).[2][3]

Phosphate Deprotection: Removal of the 2-cyanoethyl groups from the phosphate or

phosphorothioate backbone.[1]

Base Deprotection: Removal of the acyl protecting groups from the exocyclic amines of the

nucleobases (Adenine, Cytosine, and Guanine).[1][3]

The selection of an appropriate deprotection strategy is crucial and depends heavily on the

nature of the oligonucleotide, including the presence of sensitive labels, dyes, or other

modifications.[1] This document outlines standard, fast, and mild deprotection protocols for

DNA and a specialized protocol for RNA.
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General Workflow for Oligonucleotide Deprotection
The overall process follows a logical sequence from the end of synthesis to the final, purified

product. The specific conditions within the cleavage and deprotection step are selected based

on the oligonucleotide's chemistry.
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General Deprotection Workflow

End of Automated Synthesis
(Oligo on Solid Support)

Cleavage & Deprotection
(Liberation from support and
removal of protecting groups)

Select Protocol
(Standard, Fast, Mild)

Post-Deprotection Workup
(e.g., Evaporation, Precipitation)

Purification
(e.g., HPLC, PAGE, Cartridge)

Final Product
(Biologically Active Oligo)
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RNA Deprotection Workflow

End of Synthesis
(2'-TBDMS protected RNA

on solid support)

Step 1: Cleavage & Base/Phosphate Deprotection
(e.g., AMA at 65°C for 15 min)

Evaporation to Dryness

Step 2: 2'-TBDMS Group Removal
(e.g., TEA·3HF in DMSO at 65°C for 2.5 hrs)

Quenching & Precipitation/Desalting

Final Deprotected RNA
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Deprotection Strategy Selection

Oligonucleotide Type?

Standard DNA
(No modifications)

DNA with Sensitive
Labels/Dyes High-Throughput DNA RNA Oligo

Standard Protocol
(Ammonia, 55°C, 8h)

Mild/UltraMILD Protocol
(K2CO3/MeOH or t-BuNH2)

Fast Protocol
(AMA or Microwave)

Two-Step RNA Protocol
(AMA then Fluoride)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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